Cas no 91189-07-0 ((1-benzylpyrrolidin-3-ylmethyl)ethylamine)

• Product Name: (1-benzylpyrrolidin-3-ylmethyl)ethylamine
• CAS No: 91189-07-0
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• MDL: MFCD06411058
• CID: 799362
• PubChem ID: 5127972
• Update Time: 2025-04-19

(1-benzylpyrrolidin-3-ylmethyl)ethylamine Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinemethanamine,N-ethyl-1-(phenylmethyl)-
• (1-BENZYL-PYRROLIDIN-3-YLMETHYL)-ETHYL-AMINE
• N-[(1-benzylpyrrolidin-3-yl)methyl]ethanamine
• 91189-07-0
• DTXSID20408589
• AM101571
• SCHEMBL3810288
• CS-0265044
• Z992356884
• N-ethyl-1-(phenylmethyl)-3-pyrrolidinemethanamine
• [(1-benzylpyrrolidin-3-yl)methyl](ethyl)amine
• AKOS005288000
• EN300-96155
• n-((1-benzylpyrrolidin-3-yl)methyl)ethanamine
• AMRNWWPARHIDHZ-UHFFFAOYSA-N
• (1-benzylpyrrolidin-3-ylmethyl)ethylamine

• MDL： MFCD06411058
• Inchi： 1S/C14H22N2/c1-2-15-10-14-8-9-16(12-14)11-13-6-4-3-5-7-13/h3-7,14-15H,2,8-12H2,1H3
• InChI Key： AMRNWWPARHIDHZ-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCC(CNCC)C1

Computed Properties

• Exact Mass: 218.17800
• Monoisotopic Mass: 218.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 0.988
• Boiling Point: 302 ºC
• Flash Point: 107 ºC
• Refractive Index: 1.534
• PSA: 15.27000
• LogP: 2.44680
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(1-benzylpyrrolidin-3-ylmethyl)ethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)